4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide

• IUPAC Name: 4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C15H19F4N3O/c1-21(2)13-4-3-10(7-12(13)16)14(23)20-11-5-6-22(8-11)9-15(17,18)19/h3-4,7,11H,5-6,8-9H2,1-2H3,(H,20,23)
• InChI Key: KGYIOVPHXFADJH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C(=O)NC2CCN(C2)CC(F)(F)F)F
• Molecular Formula: C15H19F4N3O
• Molecular Weight: 333.32 g/mol

Description

4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide is not fully understood. However, it has been shown to act as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain, leading to increased levels of serotonin in the synaptic cleft. This, in turn, leads to an increase in serotonin signaling, which has been implicated in the treatment of depression and anxiety disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide are complex and depend on the specific application. In medicinal chemistry, it has been shown to possess potent analgesic and anti-inflammatory properties, which could be attributed to its ability to inhibit the production of pro-inflammatory cytokines. In neuroscience, it has been demonstrated to act as an SSRI, which could lead to an increase in serotonin signaling and the treatment of depression and anxiety disorders. In cancer research, it has been shown to inhibit the growth of various cancer cell lines, which could be attributed to its ability to induce cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide in lab experiments include its potent analgesic and anti-inflammatory properties, its ability to act as an SSRI, and its potential anticancer activity. However, the limitations include the need for further research to fully understand its mechanism of action, potential side effects, and the need for careful dosage and administration.

Future Directions

There are several future directions for the research and development of 4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide. These include:
1. Further investigation into its mechanism of action and potential side effects.
2. Development of new painkillers and antidepressants based on its analgesic and SSRI properties.
3. Investigation of its potential as an anticancer agent and development of new cancer treatments.
4. Optimization of its synthesis method to improve yield and cost-effectiveness.
5. Investigation of its potential use in other fields, such as agriculture and environmental science.
In conclusion, 4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide is a chemical compound with significant potential applications in various fields. Its potent analgesic and anti-inflammatory properties, ability to act as an SSRI, and potential anticancer activity make it a promising candidate for the development of new drugs and treatments. However, further research is needed to fully understand its mechanism of action, potential side effects, and optimize its synthesis method.

Synthesis Methods

The synthesis of 4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide involves a multi-step process that starts with the reaction of 4-fluoro-3-nitrobenzoic acid with dimethylamine to form 4-(dimethylamino)-3-fluoronitrobenzene. This intermediate is then reduced with tin and hydrochloric acid to yield 4-(dimethylamino)-3-fluoroaniline, which is further reacted with 1-(2,2,2-trifluoroethyl)pyrrolidine-3-carboxylic acid to form the final product.

Scientific Research Applications

4-(dimethylamino)-3-fluoro-N-[1-(2,2,2-trifluoroethyl)pyrrolidin-3-yl]benzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been shown to possess potent analgesic and anti-inflammatory properties, making it a promising candidate for the development of new painkillers. In neuroscience, it has been demonstrated to act as a selective serotonin reuptake inhibitor (SSRI), which could lead to the development of new antidepressants. In cancer research, it has been shown to inhibit the growth of various cancer cell lines, making it a potential anticancer agent.